1-({2-[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-methyl-1-benzofuran-5-yl}sulfonyl)azepane

• IUPAC Name: 5-[5-(azepan-1-ylsulfonyl)-3-methyl-1-benzofuran-2-yl]-3-(4-ethylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C25H27N3O4S/c1-3-18-8-10-19(11-9-18)24-26-25(32-27-24)23-17(2)21-16-20(12-13-22(21)31-23)33(29,30)28-14-6-4-5-7-15-28/h8-13,16H,3-7,14-15H2,1-2H3
• InChI Key: WWSJCMUVSVMXHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C4=C(O3)C=CC(=C4)S(=O)(=O)N5CCCCCC5)C
• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol

Description

The compound “1-({2-[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]-3-methyl-1-benzofuran-5-yl}sulfonyl)azepane” is a complex organic molecule. It contains several functional groups, including a benzofuran, an oxadiazole, and an azepane.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzofuran and oxadiazole rings, as well as the introduction of the azepane ring. A possible method could involve electrophilic aromatic substitution, a common reaction for synthesizing benzene derivatives. Another method could involve a Pd/LA-catalyzed decarboxylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzofuran and oxadiazole rings are aromatic, meaning they have a cyclic, planar arrangement of atoms with a ring of resonance bonds. The azepane ring is a seven-membered heterocyclic compound.

Chemical Reactions Analysis

As an aromatic compound, this molecule could undergo electrophilic aromatic substitution reactions. In such reactions, an electrophile forms a sigma bond with the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar sulfonyl group could increase its solubility in polar solvents. The compound’s molecular weight can be estimated based on its formula.

Scientific Research Applications

Biotransformation of Related Compounds

Research on the biotransformation of similar compounds, such as ethyl benzene, styrene, and alpha-methylstyrene, in humans has been conducted. These studies are crucial for understanding how volatile organic compounds (VOCs) metabolize in the body, which could provide indirect insights into the metabolism of the chemical . For instance, the study by Bardoděj & Bardodĕjová (1970) on the biotransformation of ethyl benzene and styrene highlights the production of mandelic acid and phenylglyoxylic acid as major metabolites (Bardoděj & Bardodĕjová, 1970).

Oxidative Stress and Exercise

Another area of research relevant to the discussion of chemical applications in scientific research is the study of oxidative stress following acute exhaustive exercise. For example, the trial conducted by Nakhostin-Roohi et al. (2013) explored the effect of single-dose supplementation with Methylsulfonylmethane (MSM) on oxidative stress markers in healthy untrained young men. This study found that MSM supplementation successfully lowered serum protein carbonyl levels and increased plasma total antioxidant capacity following exercise (Nakhostin-Roohi et al., 2013).

Future Directions

Given the complexity of this molecule, there are many potential directions for future research. These could include exploring its synthesis in more detail, investigating its reactivity with various reagents, and studying its potential biological activity.